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Compound of Interest

Compound Name: 4-Azaspiro[2.4]heptan-7-ol

Cat. No.: B11924275

Get Quote

Molecular Identity & Physicochemical Profile[1]
4-Azaspiro[2.4]heptan-7-ol is a spirocyclic secondary amine featuring a pyrrolidine ring fused

to a cyclopropane moiety at the

-carbon (position 2 of the pyrrolidine). The "7-ol" designation indicates a hydroxyl group at the

-position relative to the nitrogen, making this molecule a conformationally constrained analog of
3-hydroxyproline (or 4-hydroxyproline depending on specific stereochemical mapping).

This scaffold is critical in drug discovery for modulating basicity, lipophilicity, and metabolic

stability compared to the parent pyrrolidine.
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Property Data Notes

IUPAC Name 4-Azaspiro[2.4]heptan-7-ol Systematic numbering

Common Name
7-Hydroxy-4-

azaspiro[2.4]heptane

CAS Number
1556401-90-1 (Free

Base)1781039-95-9 (HCl Salt)

Primary identifiers for

procurement

Molecular Formula

Molecular Weight
113.16 g/mol (Free

Base)149.62 g/mol (HCl Salt)
Monoisotopic Mass: 113.0841

LogP (Predicted) -0.82
Highly polar due to

amine/hydroxyl

pKa (Predicted) ~9.5 (Amine), ~14 (Alcohol)
Typical secondary amine

basicity

H-Bond Donors/Acceptors 2 Donors / 2 Acceptors

Structural Numbering & Stereochemistry
The spiro[2.4]heptane system is numbered starting from the smaller ring.

Cyclopropane Ring: Carbons 1, 2, and 3 (Spiro center).

Pyrrolidine Ring: Nitrogen at position 4 (adjacent to spiro C3), followed by carbons 5, 6, and

7.

Hydroxyl Position: The "7-ol" places the -OH group on carbon 7, which is adjacent to the

spiro center C3. This corresponds to the 3-position of a standard pyrrolidine ring (beta-

hydroxy).
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Stereochemical Note: The molecule possesses two chiral centers: C3 (spiro) and C7 (carbinol).

This gives rise to diastereomers (cis or trans relationship between the cyclopropane methylene

and the hydroxyl group). Commercial supplies often specify stereochemistry (e.g., trans or

specific enantiomers like

depending on the precursor).

Synthetic Methodology
The synthesis of 4-azaspiro[2.4]heptan-7-ol typically relies on the construction of the spiro-

cyclopropane ring onto a pre-existing pyrrolidinone or pyrrolidine core. The most robust route

employs Petasis olefination followed by Simmons-Smith cyclopropanation, allowing for scalable

access to the scaffold.

Protocol: Spiro-Cyclopropanation Strategy
This protocol describes the synthesis starting from a protected 3-hydroxy-pyrrolidin-2-one

derivative.

Reagents & Conditions
Precursor:

-Boc-3-(benzyloxy)pyrrolidin-2-one (derived from 3-hydroxy-GABA or malic acid).

Olefination: Dimethyltitanocene (Petasis reagent) or Tebbe reagent.

Cyclopropanation: Diethylzinc (

), Diiodomethane (

), Trifluoroacetic acid (TFA).

Step-by-Step Workflow
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Olefination (Methylenation):

Dissolve

-Boc-3-(benzyloxy)pyrrolidin-2-one in anhydrous Toluene/THF.

Add Petasis reagent (

) (1.2 equiv) under inert atmosphere (

).

Heat to 70–80°C for 4–6 hours. The carbonyl oxygen is replaced by a methylene group (

), yielding the exocyclic enecarbamate.

Mechanistic Insight: The titanium carbene species reacts with the amide carbonyl, driven

by the formation of strong Ti-O bonds.

Simmons-Smith Cyclopropanation:

Cool the enecarbamate solution to 0°C in Dichloromethane (DCM).

Prepare the zinc carbenoid: Add

(5 equiv) followed slowly by

(10 equiv).

Stir at room temperature for 12–24 hours. The carbenoid adds across the electron-rich

enecarbamate double bond to form the spiro-cyclopropane.

Critical Control: Maintain strict anhydrous conditions; moisture destroys the zinc reagent.

Deprotection:

N-DeBoc: Treat with 4M HCl in Dioxane or TFA/DCM (1:1).

O-Debenzylation: Hydrogenation (

, Pd/C) in Methanol.
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Purification: Recrystallize the HCl salt from Ethanol/Ether.

Synthetic Pathway Diagram[1][2]

N-Boc-3-benzyloxy
pyrrolidin-2-one

Petasis Olefination
(Cp2TiMe2, Toluene, 80°C)

Exocyclic Enecarbamate
Intermediate

Simmons-Smith
(Et2Zn, CH2I2, DCM)

Protected Spiro
Scaffold

Deprotection
(H2/Pd-C, then HCl)

4-Azaspiro[2.4]heptan-7-ol
HCl Salt

Click to download full resolution via product page

Caption: Synthetic route via methylenation-cyclopropanation sequence.

Applications in Drug Discovery[2][3]
The 4-azaspiro[2.4]heptan-7-ol scaffold is a high-value "building block" (BB) used to modify

the physicochemical properties of peptide-based drugs.

Conformational Restriction
Replacing a standard proline residue with 4-azaspiro[2.4]heptane restricts the

and

torsion angles of the peptide backbone.

Effect: Stabilizes

-turn secondary structures.

Benefit: Increases binding affinity to receptors (e.g., GPCRs) by reducing the entropic

penalty of binding.

HCV Protease Inhibitors
This scaffold is structurally homologous to the bicyclic proline derivatives found in Hepatitis C

Virus (HCV) NS5A inhibitors (e.g., Ledipasvir).

Mechanism: The spiro-cyclopropane ring fills hydrophobic pockets in the viral protein that the

native proline cannot, improving potency.
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Metabolic Stability
The spiro-fusion at the

-carbon (C3 of the spiro system) blocks metabolic oxidation at this position, a common
clearance pathway for cyclic amines.

Analytical Characterization
To verify the identity of the synthesized or purchased material, the following analytical

signatures are expected:

1H NMR (DMSO-d6, 400 MHz):

0.6–1.0 ppm (4H, m, Cyclopropane

).

3.0–3.5 ppm (m, Pyrrolidine ring protons).

4.2 ppm (1H, m, CH-OH).

5.5 ppm (1H, br s, OH).

9.0–9.5 ppm (2H, br s,

).

Mass Spectrometry (ESI+):

m/z.

Solubility:

Free base: Soluble in Methanol, DCM.

HCl Salt: Highly soluble in Water, DMSO; slightly soluble in Ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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